Cas no 689-67-8 ((E/Z)-Geranylacetone)

• Product Name: (E/Z)-Geranylacetone
• CAS No: 689-67-8
• Molecular Formula: C₁₃H₂₂O
• Molecular Weight: 194.32
• MDL: MFCD00008910
• CID: 39546
• PubChem ID: 1549778

(E/Z)-Geranylacetone Properties

Names and Identifiers

• 6,10-dimethylundeca-5,9-dien-2-one
• Geranylacetone
• Geranylacetone [mixture of (E)- and (Z)- isomers, (3:2)]
• 6,10-Dimethyl-5,9-undecadien-2-one
• Mixture of Nerylacetone and Geranylacetone
• 6,10-Dimethyl-5,9-undecadien-2-one [mixture of (E)- and (Z)- isomers, (3:2)]
• Geranyl-2-propanone [mixture of (E)- and (Z)- isomers, (3:2)]
• (E/Z)-Geranylacetone

• MDL： MFCD00008910
• InChIKey： HNZUNIKWNYHEJJ-FMIVXFBMSA-N
• Inchi： 1S/C13H22O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,9H,5-6,8,10H2,1-4H3/b12-9+
• SMILES： C/C(=C/CC/C(=C/CCC(=O)C)/C)/C

Computed Properties

• Exact Mass: 194.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Heavy Atom Count: 14
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 4.04830
• PSA: 17.07000
• Refractive Index: n20/D 1.465-1.469
• Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in alcohol.
• Boiling Point: 250℃(lit.)
• Flash Point: 113℃(235.4℉)(lit.)
• FEMA: 3542 | 6,10-DIMETHYL-5,9-UNDECADIEN-2-ONE
• Color/Form: Not determined.
• Solubility: Not determined.
• Density: 0.87(lit.)

(E/Z)-Geranylacetone Security Information

• Symbol:
• RTECS：YQ1190000
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3082 9 / PGIII
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• TSCA：Yes

(E/Z)-Geranylacetone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids